Cas no 1445950-80-0 (1,5-Dimethyl-1H-Pyrrole-3-Carboxylic Acid)

• Product Name: 1,5-Dimethyl-1H-Pyrrole-3-Carboxylic Acid
• CAS No: 1445950-80-0
• MF: C₇H₉NO₂
• MW: 139.151861906052
• MDL: MFCD25509423
• CID: 4605112
• Update Time: 2025-06-13

1,5-Dimethyl-1H-Pyrrole-3-Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1,5-Dimethyl-1H-Pyrrole-3-Carboxylic Acid
• 1,5-Dimethyl-1H-Pyrrole-3-Carboxylic Acid(WX614322)

• MDL： MFCD25509423
• Inchi： 1S/C7H9NO2/c1-5-3-6(7(9)10)4-8(5)2/h3-4H,1-2H3,(H,9,10)
• InChI Key： YFHWYDVJHRDYAP-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=CC(C(O)=O)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1

Additional information on 1,5-Dimethyl-1H-Pyrrole-3-Carboxylic Acid

1,5-Dimethyl-1H-Pyrrole-3-Carboxylic Acid (CAS No. 1445950-80-0): An Overview

1,5-Dimethyl-1H-Pyrrole-3-Carboxylic Acid (CAS No. 1445950-80-0) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound belongs to the class of pyrroles, which are five-membered heterocyclic compounds containing four carbon atoms and one nitrogen atom. The unique structure and properties of 1,5-Dimethyl-1H-Pyrrole-3-Carboxylic Acid make it a valuable building block in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical formula of 1,5-Dimethyl-1H-Pyrrole-3-Carboxylic Acid is C₇H₈N₂O₂, and its molecular weight is 148.15 g/mol. The compound is characterized by its carboxylic acid group (-COOH) and two methyl groups (-CH₃) attached to the pyrrole ring. These functional groups contribute to its reactivity and potential applications in synthetic chemistry.

In recent years, 1,5-Dimethyl-1H-Pyrrole-3-Carboxylic Acid has been extensively studied for its potential biological activities. One of the key areas of interest is its role as a precursor in the synthesis of bioactive compounds with therapeutic potential. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of 1,5-Dimethyl-1H-Pyrrole-3-Carboxylic Acid in the development of novel antitumor agents. The researchers demonstrated that derivatives of this compound exhibited significant cytotoxic activity against various cancer cell lines, making it a promising lead for further drug development.

Beyond cancer research, 1,5-Dimethyl-1H-Pyrrole-3-Carboxylic Acid has also shown potential in the treatment of neurological disorders. A study published in the Bioorganic & Medicinal Chemistry Letters explored the use of this compound as a scaffold for designing small molecules that modulate neurotransmitter receptors. The results indicated that certain derivatives of 1,5-Dimethyl-1H-Pyrrole-3-Carboxylic Acid could effectively bind to specific receptors, potentially leading to new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic versatility of 1,5-Dimethyl-1H-Pyrrole-3-Carboxylic Acid is another factor contributing to its importance in chemical research. The carboxylic acid group can be readily converted into other functional groups through various chemical reactions, such as esterification, amide formation, and amidation. This flexibility allows chemists to tailor the properties of the compound for specific applications. For example, ester derivatives of 1,5-Dimethyl-1H-Pyrrole-3-Carboxylic Acid have been used in the synthesis of fluorescent probes for cellular imaging studies.

In addition to its applications in medicinal chemistry, 1,5-Dimethyl-1H-Pyrrole-3-Carboxylic Acid has also found use in materials science. Pyrroles are known for their ability to form conductive polymers when polymerized with other monomers. Research published in the Journal of Polymer Science: Polymer Chemistry Edition demonstrated that copolymers containing 1,5-Dimethyl-1H-Pyrrole-3-Carboxylic Acid-derived units exhibited enhanced electrical conductivity and stability compared to traditional conductive polymers. These materials have potential applications in electronic devices and energy storage systems.

The environmental impact and safety profile of chemicals are critical considerations in their development and application. Studies on the environmental fate and toxicity of 1,5-Dimethyl-1H-Pyrrole-3-Carboxylic Acid have shown that it is relatively stable under normal conditions but can degrade under certain environmental conditions. Toxicity assessments have indicated that it has low acute toxicity but may pose long-term risks if not handled properly. Therefore, appropriate safety measures should be taken during handling and disposal to minimize environmental impact.

In conclusion, 1,5-Dimethyl-1H-Pyrrole-3-Carboxylic Acid (CAS No. 1445950-80-0) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and other fields. Its unique structure and reactivity make it a valuable building block for the synthesis of bioactive molecules and functional materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in scientific and industrial contexts.